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Compound of Interest

Compound Name: 17-Methylpentacosanoyl-CoA

Cat. No.: B15546021 Get Quote

Application Notes and Protocols for 17-
Methylpentacosanoyl-CoA
For Researchers, Scientists, and Drug Development Professionals

Introduction
17-Methylpentacosanoyl-CoA is a branched-chain, very-long-chain fatty acyl-coenzyme A

(VLCFA-CoA). As a specialized lipid molecule, it is likely involved in various metabolic

processes. Very-long-chain fatty acids (VLCFAs) are those with more than 20 carbon atoms

and are essential components of complex lipids like sphingolipids and glycerophospholipids.[1]

[2] They are synthesized from long-chain acyl-CoAs in the endoplasmic reticulum and are

degraded in peroxisomes.[2][3][4] Branched-chain fatty acyl-CoAs, such as 17-
Methylpentacosanoyl-CoA, are known to be high-affinity ligands for peroxisome proliferator-

activated receptor α (PPARα), a key regulator of lipid metabolism.[5][6]

Given the limited specific data available for 17-Methylpentacosanoyl-CoA, these application

notes and protocols are based on general best practices for handling and storing similar very-

long-chain and branched-chain fatty acyl-CoA molecules.

Data Presentation
The following table summarizes the key handling and storage conditions for 17-
Methylpentacosanoyl-CoA, extrapolated from data for similar long-chain saturated fatty acyl-
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CoAs.

Parameter Recommended Condition Notes

Physical Form Solid (lyophilized powder)
Assumed based on long

saturated acyl chain.

Storage Temperature (Solid) -20°C or lower For long-term stability.

Storage Temperature (In

Solution)
-20°C or -80°C

Aliquot to avoid repeated

freeze-thaw cycles.

Recommended Solvents Methanol, Ethanol, Chloroform
Ensure the solvent is of high

purity.

Solution Stability
Limited (days to weeks at

-20°C)

Thioester bonds can be

unstable in solution.

Hygroscopicity High
Handle in a dry environment

(e.g., glove box).

Light Sensitivity Moderate Store protected from light.

Experimental Protocols
Receiving and Initial Storage

Upon Receipt: Inspect the product to ensure the container is intact and the product is in a

solid state.

Initial Storage: Immediately store the unopened container at -20°C or below.

Reconstitution and Aliquoting
This protocol is critical for maintaining the integrity of the compound.

Preparation: Before opening, allow the container to equilibrate to room temperature in a

desiccator to prevent condensation of moisture, which can hydrolyze the thioester bond.

Solvent Selection:
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For most applications, high-purity methanol is a suitable solvent.

For lipidomics or cell culture experiments, consider solvents that are compatible with

downstream applications (e.g., ethanol or chloroform).

Reconstitution Procedure:

In a sterile, inert atmosphere (e.g., under argon or nitrogen), add the desired volume of the

chosen solvent to the vial containing the solid 17-Methylpentacosanoyl-CoA.

Gently vortex or sonicate until the solid is completely dissolved. Avoid vigorous shaking,

which can cause degradation.

The concentration of the stock solution should be determined based on the experimental

requirements. A typical starting concentration might be 1-5 mM.

Aliquoting:

Immediately after reconstitution, divide the stock solution into smaller, single-use aliquots

in amber glass vials with Teflon-lined caps.

Purge the headspace of each vial with an inert gas (argon or nitrogen) before sealing.

Store the aliquots at -20°C or -80°C.

Long-Term Storage
Solid Form: For the longest shelf life, store 17-Methylpentacosanoyl-CoA as a solid at

-20°C or below, protected from light and moisture.

In Solution: If stored in solution, use within a few weeks for best results. The stability of acyl-

CoA thioesters in solution is limited.

Handling Precautions
Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab

coat, and chemical-resistant gloves (e.g., nitrile).
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Work Environment: Handle the solid compound in a well-ventilated area or a chemical fume

hood. Due to its hygroscopic nature, handling in a dry, inert atmosphere is highly

recommended.

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations.
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Caption: Workflow for handling and storing 17-Methylpentacosanoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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